2-(1-methyl-1H-indol-3-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide

• IUPAC Name: 2-(1-methylindol-3-yl)-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)acetamide
• InChI: InChI=1S/C19H20N4O2/c1-23-11-13(15-4-2-3-5-17(15)23)10-18(24)20-14-6-7-16-12(8-14)9-19(25)22-21-16/h2-5,9,11,14H,6-8,10H2,1H3,(H,20,24)(H,22,25)
• InChI Key: IDTWPWRIEPUKNI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)NC3CCC4=NNC(=O)C=C4C3
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

2-(1-methyl-1H-indol-3-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as MIHCA, and it has been studied for its mechanism of action, physiological effects, and potential future directions.

Scientific Research Applications

Antimicrobial Applications

Research has demonstrated the synthesis and evaluation of acetamide derivatives, including those related to the specified compound, showing promising antibacterial and antifungal activities. For example, a study by Debnath and Ganguly (2015) synthesized acetamide derivatives and evaluated them for their antimicrobial properties against various pathogenic microorganisms, with some compounds showing significant activity [Debnath & Ganguly, 2015].

Anticancer Activity

Several studies have explored the anticancer potential of acetamide derivatives. Karaburun et al. (2018) synthesized inden-1-one substituted acetamide derivatives and investigated their anticancer activity, finding significant inhibition against various cancer cell lines [Karaburun et al., 2018]. Another study by Aksenov et al. (2022) observed anticancer activities in 2-(1H-Indol-3-yl)acetamide derivatives, showcasing their potential as antiproliferative agents [Aksenov et al., 2022].

Anxiolytic Effects

Lutsenko, Bobyrev, and Devyatkina (2013) completed a study predicting and confirming the anxiolytic activity of 2-oxyindolin-3-glyoxylic acid derivatives in animal models. This research indicates potential applications in the development of new anxiolytic agents [Lutsenko, Bobyrev, & Devyatkina, 2013].

Antioxidant Properties

Gopi and Dhanaraju (2020) synthesized a series of acetamide derivatives and evaluated their antioxidant activity. Compounds showed considerable activity, suggesting their potential as new antioxidant agents [Gopi & Dhanaraju, 2020].